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Compound of Interest

Compound Name: Metolcarb-d3

Cat. No.: B12414777

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a
detailed synthesis protocol for Metolcarb-d3. This deuterated analog of the insecticide
Metolcarb is a valuable tool in metabolic studies, pharmacokinetic research, and as an internal
standard in analytical chemistry.

Core Chemical Properties

Metolcarb-d3, the deuterated form of Metolcarb, shares a similar chemical structure with the
parent compound, with three deuterium atoms replacing three hydrogen atoms on the N-methyl
group. This isotopic labeling provides a distinct mass signature for analytical purposes without
significantly altering the compound's chemical behavior.

Quantitative Data Summary

The following table summarizes the key chemical properties of Metolcarb-d3 and its non-
deuterated analog, Metolcarb, for comparative analysis.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12414777?utm_src=pdf-interest
https://www.benchchem.com/product/b12414777?utm_src=pdf-body
https://www.benchchem.com/product/b12414777?utm_src=pdf-body
https://www.benchchem.com/product/b12414777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Metolcarb-d3

Metolcarb

Molecular Formula

CoHsD3NO2[1]

CoH11NO2[2][3]

Molecular Weight 168.21 g/mol [1] 165.19 g/mol [2]
CAS Number 1777782-68-9 1129-41-5
Colorless crystalline solid ) )
Appearance Colorless crystalline solid
(expected)
Melting Point Not available 76-77 °C
Boiling Point Not available 293.03 °C (rough estimate)
Solubility in Water Not available 2600 mg/L at 30 °C

Solubility in Organic Solvents

Soluble in polar organic

solvents (expected)

Soluble in acetone, ethanol,
chloroform; slightly soluble in

benzene, toluene

LogP

Not available

1.70

Synthesis of Metolcarb-d3

The synthesis of Metolcarb-d3 can be achieved through a two-step process. The first step

involves the synthesis of the key deuterated intermediate, methyl-d3-isocyanate. The second

step is the reaction of this intermediate with m-cresol to yield the final product.

Experimental Workflow
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Caption: Synthesis workflow for Metolcarb-d3.
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Experimental Protocols

Step 1: Synthesis of Methyl-d3-amine hydrochloride

A common precursor for deuterated methyl isocyanate is deuterated methylamine. A general
method for the preparation of methyl-d3-amine hydrochloride involves the reduction of
nitromethane-d3.

o Materials:
o Nitromethane-d3

Zinc dust

o

[¢]

Concentrated Hydrochloric Acid

[e]

Diethyl ether

[e]

Sodium hydroxide
e Procedure:

o In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a
suspension of zinc dust in diethyl ether is prepared.

o Nitromethane-d3 is added dropwise to the suspension while stirring.

o Concentrated hydrochloric acid is then added slowly and cautiously to control the
exothermic reaction.

o After the addition is complete, the mixture is refluxed for a specified time to ensure
complete reaction.

o The reaction mixture is then cooled and made alkaline with a concentrated solution of
sodium hydroxide.

o The resulting methyl-d3-amine is distilled and collected in a solution of hydrochloric acid in
ethanol to precipitate methyl-d3-amine hydrochloride.
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o The precipitate is filtered, washed with cold ethanol, and dried under vacuum.
Step 2: Synthesis of Metolcarb-d3 from m-Cresol and Methyl-d3-isocyanate

The synthesis of Metolcarb is typically achieved by the reaction of m-cresol with methyl
isocyanate. For the deuterated analog, methyl-d3-isocyanate is used.

o Materials:

o m-Cresol

[e]

Methyl-d3-isocyanate

o

Triethylamine (catalyst)

[¢]

Anhydrous toluene (solvent)

Hexane

[¢]

e Procedure:

o

In a dry, inert atmosphere (e.g., under nitrogen or argon), a solution of m-cresol and a
catalytic amount of triethylamine in anhydrous toluene is prepared in a round-bottom flask.

o The solution is cooled in an ice bath.

o A solution of methyl-d3-isocyanate in anhydrous toluene is added dropwise to the cooled
m-cresol solution with constant stirring.

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours to ensure completion.

o The progress of the reaction can be monitored by thin-layer chromatography (TLC).
o Upon completion, the solvent is removed under reduced pressure.

o The crude product is then purified. A common method is recrystallization from a solvent
mixture such as toluene/hexane to yield pure Metolcarb-d3 crystals.
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Signaling Pathway and Mechanism of Action

Metolcarb, and by extension Metolcarb-d3, acts as a cholinesterase inhibitor. Cholinesterases
are enzymes that hydrolyze the neurotransmitter acetylcholine. Inhibition of these enzymes
leads to an accumulation of acetylcholine at the synapses, resulting in overstimulation of the
nervous system in insects.
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Caption: Mechanism of action of Metolcarb-d3 as a cholinesterase inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to Metolcarb-d3: Chemical
Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12414777#metolcarb-d3-chemical-properties-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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